Cas no 1345973-17-2 (1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol)

• Product Name: 1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol
• CAS No: 1345973-17-2
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD26402861
• CID: 2120227
• PubChem ID: 77230907
• Update Time: 2025-11-05

1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-(trifluoromethyl)pyridin-2-yl)ethanol
• 1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-ol
• 2-Pyridinemethanol, alpha-methyl-5-(trifluoromethyl)-
• Z1983132442
• 1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol

• MDL： MFCD26402861
• Inchi： 1S/C8H8F3NO/c1-5(13)7-3-2-6(4-12-7)8(9,10)11/h2-5,13H,1H3
• InChI Key： SLIPRZYFPIINFG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol

Market Research and Analysis Report on 1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol (CAS No. 1345973-17-2)

The compound 1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol, identified by CAS No. 1345973-17-2, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides an in-depth analysis of the market dynamics, research advancements, and commercial prospects of this compound.

Recent studies have highlighted the role of 1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol in various therapeutic areas, including oncology, inflammation, and infectious diseases. Its trifluoromethyl group imparts enhanced stability and bioavailability, making it a promising candidate for lead optimization in drug discovery programs. The compound has been extensively investigated in preclinical models, demonstrating potent activity against multiple disease targets.

The global market for fine chemicals and intermediates is experiencing steady growth, driven by increasing demand from the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and API production are actively exploring opportunities to scale up the production of 1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol to meet the rising demand from research institutions and pharmaceutical firms.

From a supply chain perspective, key players in the chemical manufacturing industry are focusing on developing cost-effective synthetic routes for this compound. Innovations in catalytic processes and green chemistry are expected to further enhance the efficiency of its production, ensuring a sustainable supply to meet global procurement needs.

In conclusion, 1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol represents a valuable asset in the chemical toolbox for drug development. Its versatile properties and growing demand underscore its importance in both academic research and industrial applications. As the market continues to evolve, stakeholders are encouraged to leverage emerging technologies and collaborative partnerships to unlock the full potential of this compound.